3-Amino-2-methyl-5-nitrobenzamide

• IUPAC Name: 3-amino-2-methyl-5-nitrobenzamide
• InChI: InChI=1S/C8H9N3O3/c1-4-6(8(10)12)2-5(11(13)14)3-7(4)9/h2-3H,9H2,1H3,(H2,10,12)
• InChI Key: RBLRQBGOUCRKRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1N)[N+](=O)[O-])C(=O)N
• Molecular Formula: C8H9N3O3
• DSSTOX Substance ID: DTXSID00189243
• Molecular Weight: 195.18 g/mol
• CAS RN: 3572-44-9

Description

3-Amino-2-methyl-5-nitrobenzamide, also known as AMNB, is an organic compound that is widely used in scientific research. It has a wide range of applications in the fields of biochemistry, physiology, and molecular biology. AMNB is a versatile compound that can be used to investigate the mechanisms of action, biochemical and physiological effects, and advantages and limitations of laboratory experiments.

Scientific Research Applications

1. Analysis in Veterinary Medicine

Zhao et al. (2018) developed a method using accelerated solvent extraction and gas chromatography-tandem mass spectrometry for analyzing dinitolmide and its metabolite 3-amino-2-methyl-5-nitrobenzamide (3-ANOT) in chicken tissues. This method meets various international standards for veterinary drug residue detection, highlighting its application in ensuring food safety (Zhao et al., 2018).

2. Synthesis of Agricultural Chemicals

Yi-fen et al. (2010) describe the use of 3-methyl-2-nitrobenzoic acid, a compound closely related to this compound, in synthesizing chlorantraniliprole, an agricultural chemical. This illustrates the role of similar compounds in producing substances beneficial for agriculture (Yi-fen et al., 2010).

3. DNA Research

Nielsen et al. (1988) conducted studies on nitrobenzamido ligands linked to DNA intercalators, exploring their potential in inducing DNA strand breaks. This research is significant in understanding DNA interactions and potential applications in genetic studies (Nielsen et al., 1988).

4. Chemistry of Bioactive Compounds

The work by Palmer et al. (1996) on hypoxia-selective cytotoxins involving regioisomers of dinitrobenzamides, similar to this compound, highlights its relevance in developing potential cancer therapies. This research underlines the compound's role in medicinal chemistry and its potential therapeutic applications (Palmer et al., 1996).

Mechanism of Action

Target of Action

3-Amino-2-methyl-5-nitrobenzamide, also known as Anot, is a metabolite of dinitolmide . Dinitolmide is an antiprotozoal agent extensively used in poultry farming . .

Mode of Action

The exact mode of action of Anot is not well-documented. As a metabolite of dinitolmide, it might share similar properties and mechanisms. Dinitolmide is known to be an anticoccidial agent, meaning it works against coccidia parasites . The specific interaction of Anot with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Given its relationship with dinitolmide, it might be involved in the life cycle of coccidia parasites

Pharmacokinetics

Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Anot is currently limited. It’s known that Anot is a metabolite of dinitolmide , suggesting it’s formed in the body during the metabolism of dinitolmide. More research is needed to understand its pharmacokinetic properties and how they impact bioavailability.

Result of Action

As a metabolite of dinitolmide, it might contribute to the anticoccidial effects of the parent compound

Action Environment

Environmental factors can influence the action, efficacy, and stability of a compound. Anot is known to be stable under normal temperatures . It may pose an explosion hazard under high temperatures or when exposed to strong oxidizing agents . It’s soluble in lipid solvents , which could influence its distribution in the body. It should be stored in a cool, dry place, away from light and sources of ignition .

Safety and Hazards

During the handling and use of 3-Amino-2-methyl-5-nitrobenzamide, safety measures should be observed. Direct contact or inhalation of its dust or solution may cause allergic reactions or irritation. Therefore, it should be stored in a light-avoiding, cool, dry place, away from fire sources and flammable substances.

Biochemical Analysis

Biochemical Properties

3-Amino-2-methyl-5-nitrobenzamide plays a significant role in biochemical reactions, particularly as a metabolite of dinitolmide. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been utilized as an analytical reference standard for the determination of the analyte in chicken tissues and eggs by accelerated solvent extraction with a neutral alumina solid-phase extraction column in conjunction with gas chromatography-tandem mass spectrometry

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. As a metabolite of dinitolmide, it exhibits anticoccidial effects, which are crucial in poultry farming . The compound’s low toxicity and stability make it a valuable agent in studying cellular responses and metabolic processes.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It acts as an enzyme inhibitor or activator, depending on the context of its application. The compound’s interactions with enzymes and proteins can lead to changes in gene expression, further influencing cellular functions . These molecular mechanisms are essential for understanding its role in biochemical reactions and its potential therapeutic applications.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors in its long-term effects on cellular function. Studies have shown that it maintains its stability under various conditions, making it a reliable agent for long-term biochemical assays

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it exhibits beneficial anticoccidial effects without significant toxicity . At higher doses, toxic or adverse effects may be observed, highlighting the importance of dosage optimization in its application. These dosage-dependent effects are crucial for determining its safety and efficacy in veterinary and pharmaceutical contexts.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. As a metabolite of dinitolmide, it participates in the metabolic processes that lead to its formation and degradation . These interactions can affect metabolic flux and metabolite levels, providing insights into its role in cellular metabolism and its potential therapeutic applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity. It interacts with specific transporters and binding proteins, influencing its localization and accumulation . Understanding these transport mechanisms is essential for optimizing its application in biochemical assays and therapeutic contexts.

Subcellular Localization

The subcellular localization of this compound affects its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . These localization patterns are crucial for understanding its role in cellular processes and its potential therapeutic applications.

Q & A

Q1: What are the analytical methods used to detect 3-ANOT in biological samples?

A1: The research article describes the development and validation of a highly sensitive and selective method for detecting 3-ANOT in eggs using Accelerated Solvent Extraction coupled with Gas Chromatography-Tandem Mass Spectrometry (ASE-GC-MS/MS) []. This method utilizes acetonitrile for extraction and neutral alumina solid-phase extraction for purification before analysis via GC-MS/MS. [] This method proved effective for quantifying 3-ANOT, a metabolite of the veterinary drug dinitolmide, in egg samples. []